Cas no 2228429-89-6 (1-(5-bromo-2-cyclopropylpyrimidin-4-yl)-2-chloroethan-1-one)

• Product Name: 1-(5-bromo-2-cyclopropylpyrimidin-4-yl)-2-chloroethan-1-one
• CAS No: 2228429-89-6
• MF: C₉H₈BrClN₂O
• MW: 275.529620170593
• CID: 5903656
• PubChem ID: 165644804
• Update Time: 2025-05-19

1-(5-bromo-2-cyclopropylpyrimidin-4-yl)-2-chloroethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(5-bromo-2-cyclopropylpyrimidin-4-yl)-2-chloroethan-1-one
• EN300-1916407
• 2228429-89-6

• Inchi： 1S/C9H8BrClN2O/c10-6-4-12-9(5-1-2-5)13-8(6)7(14)3-11/h4-5H,1-3H2
• InChI Key： DIRGMPJZJWIBAT-UHFFFAOYSA-N
• SMILES： BrC1C=NC(C2CC2)=NC=1C(CCl)=O

Computed Properties

• Exact Mass: 273.95085g/mol
• Monoisotopic Mass: 273.95085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 42.8Ų

Additional information on 1-(5-bromo-2-cyclopropylpyrimidin-4-yl)-2-chloroethan-1-one

Recent Advances in the Study of 1-(5-bromo-2-cyclopropylpyrimidin-4-yl)-2-chloroethan-1-one (CAS: 2228429-89-6)

The compound 1-(5-bromo-2-cyclopropylpyrimidin-4-yl)-2-chloroethan-1-one (CAS: 2228429-89-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrimidine scaffold and functional groups, has shown promising potential in various therapeutic applications, particularly in the development of kinase inhibitors and other targeted therapies. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, shedding light on its mechanism of action and therapeutic efficacy.

One of the key areas of research involving this compound is its role as a precursor or intermediate in the synthesis of more complex bioactive molecules. The presence of both bromo and chloro functional groups allows for further chemical modifications, making it a versatile building block in medicinal chemistry. Recent publications have highlighted its use in the development of novel kinase inhibitors, where its pyrimidine core interacts with ATP-binding sites of various kinases, thereby modulating their activity. This has implications for the treatment of cancers and inflammatory diseases.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the structural-activity relationship (SAR) of derivatives of 1-(5-bromo-2-cyclopropylpyrimidin-4-yl)-2-chloroethan-1-one. The study demonstrated that subtle modifications to the cyclopropyl and chloroethyl groups could significantly enhance the compound's binding affinity and selectivity for specific kinase targets. These findings are critical for the design of next-generation kinase inhibitors with improved pharmacokinetic properties and reduced off-target effects.

Another notable advancement is the application of this compound in proteolysis-targeting chimeras (PROTACs). PROTACs are a novel class of therapeutics that degrade target proteins rather than merely inhibiting them. Recent work has shown that 1-(5-bromo-2-cyclopropylpyrimidin-4-yl)-2-chloroethan-1-one can be utilized as a warhead in PROTACs, enabling the targeted degradation of disease-relevant proteins. This approach has shown promise in preclinical models of neurodegenerative diseases and certain cancers, offering a potential paradigm shift in drug development.

Despite these promising developments, challenges remain in the optimization of this compound for clinical use. Issues such as solubility, metabolic stability, and potential toxicity need to be addressed through further research. However, the ongoing studies and the compound's versatility suggest that it will continue to be a focal point in chemical biology and pharmaceutical research. Future directions may include the exploration of its use in combination therapies and the development of more efficient synthetic routes to facilitate large-scale production.

In conclusion, 1-(5-bromo-2-cyclopropylpyrimidin-4-yl)-2-chloroethan-1-one (CAS: 2228429-89-6) represents a valuable tool in the arsenal of medicinal chemists and drug developers. Its unique structural features and demonstrated biological activities make it a compound of significant interest, with the potential to contribute to the development of innovative therapeutics. Continued research into its applications and optimization will undoubtedly yield further insights and advancements in the field.